Cas no 1167437-28-6 (B-[2-chloro-5-(trifluoromethyl)-4-pyridinyl]-Boronic acid)

B-[2-chloro-5-(trifluoromethyl)-4-pyridinyl]-Boronic acid is a specialized boronic acid derivative commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its pyridinyl core, substituted with chlorine and a trifluoromethyl group, enhances its reactivity and selectivity in forming carbon-carbon bonds, particularly in pharmaceutical and agrochemical synthesis. The boronic acid functional group facilitates efficient coupling with aryl halides under mild conditions, making it valuable for constructing complex heterocyclic frameworks. Its stability under typical reaction conditions and compatibility with diverse substrates contribute to its utility in medicinal chemistry and material science applications. This compound is particularly useful for introducing trifluoromethyl-substituted pyridine motifs into target molecules.
B-[2-chloro-5-(trifluoromethyl)-4-pyridinyl]-Boronic acid structure
1167437-28-6 structure
Product Name:B-[2-chloro-5-(trifluoromethyl)-4-pyridinyl]-Boronic acid
CAS No:1167437-28-6
MF:C6H4BClF3NO2
MW:225.360671043396
MDL:MFCD12964588
CID:1100324
PubChem ID:49760478
Update Time:2025-06-13

B-[2-chloro-5-(trifluoromethyl)-4-pyridinyl]-Boronic acid Chemical and Physical Properties

Names and Identifiers

    • B-[2-chloro-5-(trifluoromethyl)-4-pyridinyl]-Boronic acid
    • boronic acid, B-[2-chloro-5-(trifluoromethyl)-4-pyridinyl]-
    • [2-chloro-5-(trifluoromethyl)pyridin-4-yl]boronic acid
    • CS-0053010
    • GBNMDZQANRHEDY-UHFFFAOYSA-N
    • (2-chloro-5-(trifluoromethyl)pyridin-4-yl)boronicacid
    • 2-chloro-5-(trifluoroMethyl)pyridin-4-ylboronic acid
    • AKOS024262996
    • AB66531
    • 2-Chloro-5-(trifluoromethyl)-pyridine-4-boronic acid
    • DTXSID20678225
    • AS-53982
    • MFCD12964588
    • 1167437-28-6
    • [2-Chloro-5-(trifluoromethyl)-4-pyridyl]boronic acid
    • P17365
    • 2-CHLORO-5-(TRIFLUOROMETHYL)PYRIDINE-4-BORONIC ACID
    • 2-chloro-5-(trifluoromethyl)-4-pyridylboronic acid
    • (2-chloro-5-(trifluoromethyl)pyridin-4-yl)boronic acid
    • SY100342
    • MDL: MFCD12964588
    • Inchi: 1S/C6H4BClF3NO2/c8-5-1-4(7(13)14)3(2-12-5)6(9,10)11/h1-2,13-14H
    • InChI Key: GBNMDZQANRHEDY-UHFFFAOYSA-N
    • SMILES: ClC1=CC(B(O)O)=C(C=N1)C(F)(F)F

Computed Properties

  • Exact Mass: 224.00122
  • Monoisotopic Mass: 224.9975707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4Ų

Experimental Properties

  • PSA: 53.35

B-[2-chloro-5-(trifluoromethyl)-4-pyridinyl]-Boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
151936-1g
2-Chloro-5-(trifluoromethyl)-pyridine-4-boronic acid
1167437-28-6 95%
1g
10566CNY 2021-05-07
Alichem
A242000825-250mg
2-Chloro-5-(trifluoromethyl)pyridine-4-boronic acid
1167437-28-6 98%
250mg
$707.20 2023-09-04
Alichem
A242000825-500mg
2-Chloro-5-(trifluoromethyl)pyridine-4-boronic acid
1167437-28-6 98%
500mg
$931.00 2023-09-04
Alichem
A242000825-1g
2-Chloro-5-(trifluoromethyl)pyridine-4-boronic acid
1167437-28-6 98%
1g
$1617.60 2023-09-04
Chemenu
CM135229-100mg
2-Chloro-5-(trifluoromethyl)-pyridine-4-boronic acid
1167437-28-6 97%
100mg
$250 2022-06-14
Chemenu
CM135229-250mg
2-Chloro-5-(trifluoromethyl)-pyridine-4-boronic acid
1167437-28-6 97%
250mg
$413 2022-06-14
Chemenu
CM135229-1g
2-Chloro-5-(trifluoromethyl)-pyridine-4-boronic acid
1167437-28-6 97%
1g
$492 2023-02-19
Chemenu
CM135229-5g
2-Chloro-5-(trifluoromethyl)-pyridine-4-boronic acid
1167437-28-6 97%
5g
$1477 2023-02-19
abcr
AB389658-1 g
2-Chloro-5-(trifluoromethyl)pyridine-4-boronic acid; .
1167437-28-6
1g
€698.70 2023-04-25
SHANG HAI XIAN DING Biotechnology Co., Ltd.
151936-1g
2-Chloro-5-(trifluoromethyl)-pyridine-4-boronic acid
1167437-28-6 95%
1g
10566.0CNY 2021-07-13

Additional information on B-[2-chloro-5-(trifluoromethyl)-4-pyridinyl]-Boronic acid

Comprehensive Overview of B-[2-chloro-5-(trifluoromethyl)-4-pyridinyl]-Boronic Acid (CAS No. 1167437-28-6)

B-[2-chloro-5-(trifluoromethyl)-4-pyridinyl]-Boronic acid (CAS No. 1167437-28-6) is a specialized boronic acid derivative widely utilized in pharmaceutical research, agrochemical development, and material science. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its unique structure, featuring a trifluoromethyl group and a chloropyridine moiety, enhances its reactivity and selectivity, making it a valuable intermediate for designing novel bioactive molecules.

The growing demand for boronic acid-based compounds in drug discovery has placed B-[2-chloro-5-(trifluoromethyl)-4-pyridinyl]-Boronic acid at the forefront of research. Scientists are particularly interested in its potential applications in targeted cancer therapies and enzyme inhibition, as the trifluoromethyl group often improves metabolic stability and bioavailability. Recent studies highlight its role in developing kinase inhibitors and proteasome-targeting agents, aligning with the current focus on precision medicine.

In agrochemicals, this compound's pyridine-boronic acid scaffold is leveraged to create next-generation pesticides with enhanced efficacy and environmental safety. The chloro and trifluoromethyl substituents contribute to its ability to disrupt pest-specific pathways, reducing off-target effects. This aligns with the global push toward sustainable agriculture, a topic frequently searched by stakeholders in the agrochemical sector.

From a synthetic chemistry perspective, CAS No. 1167437-28-6 is renowned for its versatility in palladium-catalyzed reactions. Researchers often inquire about its handling protocols, solubility profiles, and stability under various conditions, reflecting its practical challenges. Optimizing these parameters is critical for scaling up production, a common concern in industrial applications.

The compound's spectroscopic data (e.g., NMR, HPLC) and crystallographic properties are well-documented, aiding in quality control and regulatory compliance. As regulatory agencies emphasize traceability and purity standards, these details are frequently searched by compliance officers and analytical chemists.

Emerging trends in green chemistry have spurred interest in B-[2-chloro-5-(trifluoromethyl)-4-pyridinyl]-Boronic acid as a candidate for solvent-free reactions or catalytic recycling. Its compatibility with biodegradable ligands and non-toxic catalysts positions it as a sustainable choice, addressing the demand for eco-friendly synthesis methods.

In summary, B-[2-chloro-5-(trifluoromethyl)-4-pyridinyl]-Boronic acid (CAS No. 1167437-28-6) is a multifaceted compound bridging gaps between academia and industry. Its applications in drug development, agrochemical innovation, and green synthesis underscore its relevance in contemporary research, making it a subject of enduring interest across scientific disciplines.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd